3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride

Specification

• Molecular Formula: C6H12ClF2NO2
• Molecular Weight: 203.61 g/mol
• IUPAC Name: 3,3-difluoro-1-methylpiperidine-4,4-diol;hydrochloride
• Standard InChI: InChI=1S/C6H11F2NO2.ClH/c1-9-3-2-6(10,11)5(7,8)4-9;/h10-11H,2-4H2,1H3;1H
• Standard InChI Key: CKNCEKXNCWDENW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C(C1)(F)F)(O)O.Cl

Introduction

Chemical Identity and Structural Features

3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride (CAS No. 2809100-76-1) is a bicyclic amine derivative with the molecular formula C₆H₁₂ClF₂NO₂ and a molecular weight of 203.61 g/mol. The IUPAC name, 3,3-difluoro-1-methylpiperidine-4,4-diol;hydrochloride, reflects its substitution pattern:

• A methyl group at the 1-position of the piperidine ring.

• Two fluorine atoms at the 3-position, creating a geminal difluoro motif.

• Two hydroxyl groups at the 4-position, forming a diol moiety.

• A hydrochloride salt to enhance solubility and stability.

The canonical SMILES string CN1CCC(C(C1)(F)F)(O)O.Cl confirms the connectivity and stereochemistry, while the InChIKey CKNCEKXNCWDENW-UHFFFAOYSA-N provides a unique identifier for computational studies.

Physicochemical Properties

Property	Value
Molecular Formula	C₆H₁₂ClF₂NO₂
Molecular Weight	203.61 g/mol
Purity	≥97%
Solubility	Water (hydrochloride salt)
Storage Conditions	-20°C, desiccated

The hydrochloride salt form enhances aqueous solubility, critical for in vitro assays and formulation development. Thermodynamic stability data remain unreported, but analogous difluoropiperidines exhibit melting points between 120–150°C.

Supplier	Purity	Quantity	Price
Aladdin Scientific	97%	100 mg	$236.90
VulcanChem	≥95%	500 mg	$882.90

Lead times range from 8–12 weeks due to custom synthesis requirements.

Future Research Directions

• Mechanistic Studies: Elucidate the compound’s binding kinetics and off-target effects using cryo-EM and patch-clamp electrophysiology.

• Prodrug Development: Explore ester or carbonate prodrugs to enhance oral bioavailability.

• Clinical Translation: Initiate Phase I trials to assess safety and tolerability in healthy volunteers.